Cas no 1138443-75-0 (N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide)

• Product Name: N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide
• CAS No: 1138443-75-0
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• CID: 4680860
• Update Time: 2025-10-07

N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{5-[(2-BROMOACETYL)AMINO]-2-METHYLPHENYL}PROPANAMIDE
• BB 0260070
• N-[5-(2-bromoacetamido)-2-methylphenyl]propanamide
• N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide

• Inchi： 1S/C12H15BrN2O2/c1-3-11(16)15-10-6-9(5-4-8(10)2)14-12(17)7-13/h4-6H,3,7H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： VBTMXRKIQHZDKE-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(C)=C(C=1)NC(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide

N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide: A Comprehensive Overview

The compound N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide, identified by the CAS number 1138443-75-0, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amides, specifically featuring a propanamide group attached to a substituted phenyl ring. The phenyl ring is further modified with a 2-bromoacetyl amino group at the 5-position and a methyl group at the 2-position, making it a structurally unique compound with diverse functional groups that can be exploited for various purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, allowing researchers to explore their properties and potential applications in depth. The synthesis of N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide typically involves multi-step reactions, including nucleophilic substitution, acylation, and amidation processes. These steps require careful optimization to ensure high yields and purity of the final product. The use of advanced catalysts and reaction conditions has significantly improved the efficiency of these syntheses, making this compound more accessible for further studies.

One of the most promising areas of research for this compound is its application in medicinal chemistry. The presence of multiple functional groups, such as the bromoacetyl group and the propanamide moiety, provides opportunities for modifying the molecule's pharmacokinetic properties. Recent studies have focused on evaluating its bioavailability, stability, and potential toxicity profiles. Preliminary findings suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a strong candidate for further drug development.

In addition to its medicinal applications, N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide has shown potential in materials science. Its unique structure allows for interactions with various polymer systems, leading to enhanced mechanical and thermal properties. Researchers are actively exploring its use as an additive in polymer composites, where it can improve the overall performance of materials used in industries such as automotive manufacturing and electronics.

The environmental impact of this compound is another critical area of investigation. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-friendly disposal methods of chemicals like N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide becomes essential. Recent studies have focused on assessing its degradation pathways under different environmental conditions, with promising results indicating that it can be effectively broken down into non-toxic byproducts under controlled conditions.

In conclusion, N-{5-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide (CAS No. 1138443-75-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in shaping future innovations across various sectors.